Cas no 1273608-59-5 (6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid)

• Product Name: 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid
• CAS No: 1273608-59-5
• MF: C₁₀H₇FO₃
• MW: 194.159186601639
• MDL: MFCD18647977
• CID: 5457354
• PubChem ID: 55297228
• Update Time: 2025-06-14

6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid
• 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid

• MDL： MFCD18647977
• Inchi： 1S/C10H7FO3/c11-6-3-5-1-2-8(12)9(5)7(4-6)10(13)14/h3-4H,1-2H2,(H,13,14)
• InChI Key： MMWMRUAIBQKGOM-UHFFFAOYSA-N
• SMILES： C1C2=C(C(C(O)=O)=CC(F)=C2)C(=O)C1

Additional information on 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid

Comprehensive Overview of 6-Fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic Acid (CAS No. 1273608-59-5): Properties, Applications, and Research Insights

6-Fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid (CAS No. 1273608-59-5) is a fluorinated indene derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of indene carboxylic acids, which are known for their versatile applications in drug discovery and material science. The presence of a fluoro substituent at the 6-position enhances its metabolic stability and bioavailability, making it a valuable intermediate for designing bioactive molecules.

Recent studies highlight the growing interest in fluorinated organic compounds, driven by their ability to improve pharmacokinetic properties. Researchers are actively exploring 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid as a building block for small-molecule inhibitors targeting enzymes like kinases and proteases. Its carboxylic acid moiety allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives with tailored properties. The compound's CAS No. 1273608-59-5 serves as a critical identifier for regulatory and procurement purposes.

In the context of green chemistry, the synthesis of 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid has been optimized to minimize waste and energy consumption. Modern catalytic methods, such as palladium-catalyzed cross-coupling, are employed to introduce the fluorine atom efficiently. This aligns with the industry's shift toward sustainable synthetic routes, a topic frequently searched by chemists and environmental scientists.

The compound's crystal structure and hydrogen-bonding patterns have been characterized using X-ray diffraction, revealing insights into its solid-state behavior. Such data are crucial for formulation development, especially in pharmaceuticals where polymorphism can affect drug performance. Computational studies, including density functional theory (DFT) calculations, predict its reactivity and interactions with biological targets, addressing common queries about molecular docking and drug-likeness.

Beyond pharmaceuticals, 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid finds potential in advanced materials. Its conjugated system and electron-withdrawing groups make it a candidate for organic semiconductors or photoactive compounds. Researchers investigating optoelectronic materials often explore such derivatives for their tunable electronic properties.

Quality control of CAS No. 1273608-59-5 involves rigorous HPLC and NMR analysis to ensure purity, a frequent concern for buyers. Stability studies under varying pH and temperature conditions are also critical, as degradation products could impact downstream applications. These aspects are frequently searched in conjunction with analytical method validation and impurity profiling.

In summary, 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid represents a multifaceted compound with expanding roles in medicinal chemistry, material science, and catalysis. Its CAS No. 1273608-59-5 ensures traceability, while ongoing research continues to uncover novel applications, answering the demand for high-value chemical intermediates in innovation-driven industries.